4-[2-(2-pyridinyl)carbonohydrazonoyl]benzoic acid

• IUPAC Name: 4-[(E)-(pyridin-2-ylhydrazinylidene)methyl]benzoic acid
• InChI: InChI=1S/C13H11N3O2/c17-13(18)11-6-4-10(5-7-11)9-15-16-12-3-1-2-8-14-12/h1-9H,(H,14,16)(H,17,18)/b15-9+
• InChI Key: NOBIWKZBCSRAHG-OQLLNIDSSA-N
• Canonical SMILES: C1=CC=NC(=C1)NN=CC2=CC=C(C=C2)C(=O)O
• Isomeric SMILES: C1=CC=NC(=C1)N/N=C/C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C13H11N3O2
• Molecular Weight: 241.24 g/mol

Description

4-[2-(2-pyridinyl)carbonohydrazonoyl]benzoic acid, also known as PCHBA, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has gained attention due to its unique properties, which make it useful for a variety of different purposes. In

Scientific Research Applications

4-[2-(2-pyridinyl)carbonohydrazonoyl]benzoic acid has been studied for its potential applications in a variety of different scientific fields, including medicinal chemistry, biochemistry, and pharmacology. One of the key applications of this compound is its use as a metal chelator. This compound has been shown to selectively bind to certain metal ions, such as copper and iron, which makes it useful for studying the role of these metals in biological systems.

Mechanism of Action

The mechanism of action of 4-[2-(2-pyridinyl)carbonohydrazonoyl]benzoic acid is not fully understood, but it is believed to involve the formation of a complex between the compound and metal ions. This complex can then interact with various biological molecules, including proteins and nucleic acids, which can lead to changes in their activity and function.
Biochemical and Physiological Effects
Studies have shown that this compound can have a variety of biochemical and physiological effects, depending on the specific metal ion it is interacting with. For example, this compound has been shown to inhibit the activity of copper-dependent enzymes, which can have implications for the treatment of certain diseases, such as cancer. Additionally, this compound has been shown to have antioxidant properties, which may be useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the key advantages of using 4-[2-(2-pyridinyl)carbonohydrazonoyl]benzoic acid in lab experiments is its selectivity for certain metal ions. This allows researchers to study the role of these metals in biological systems in a more targeted way. However, one limitation of using this compound is its potential toxicity. Studies have shown that this compound can be toxic to certain cell types at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-[2-(2-pyridinyl)carbonohydrazonoyl]benzoic acid. One area of interest is the development of this compound-based drugs for the treatment of diseases such as cancer and neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its interactions with different metal ions. Finally, research is needed to explore the potential applications of this compound in other scientific fields, such as materials science and environmental science.
Conclusion
In conclusion, this compound is a compound that has gained attention for its unique properties and potential applications in scientific research. Its selectivity for certain metal ions makes it useful for studying the role of these metals in biological systems, and its potential applications in drug development make it an area of interest for future research. However, further studies are needed to fully understand its mechanism of action and potential limitations for lab experiments.

Synthesis Methods

4-[2-(2-pyridinyl)carbonohydrazonoyl]benzoic acid can be synthesized through a multistep process that involves the reaction of 2-chloronicotinic acid with hydrazine hydrate, followed by the reaction of the resulting compound with 4-nitrobenzoyl chloride. The final product is obtained through the reduction of the nitro group using hydrogen gas in the presence of palladium on carbon.